N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide
Description
N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide (ANMB) is a chemical compound that is widely used in scientific research. It is a yellow crystalline powder that is soluble in organic solvents such as chloroform, methanol, and ethanol. The compound has a molecular weight of 308.32 g/mol and a melting point of 147-149°C. ANMB is an important intermediate in the synthesis of various pharmaceutical compounds and is also used as a reagent in organic chemistry.
Scientific Research Applications
1. Synthesis and Structure
N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide and its derivatives are involved in complex chemical synthesis processes. For example, Skladchikov et al. (2013) described the synthesis of related acetamide and nitrobenzamide derivatives through reactions involving iodinated anilines and pyrans, showcasing the intricate chemistry and structural versatility of these compounds (Skladchikov, Suponitskii, & Gataullin, 2013).
2. Antimicrobial Activity
Certain nitrobenzamide derivatives, closely related to N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide, have been synthesized and tested for antimicrobial activities. Saeed et al. (2010) reported on the synthesis of nickel and copper complexes of nitrobenzamide derivatives, which showed significant antibacterial efficacy, suggesting potential applications in antimicrobial research (Saeed, Rashid, Ali, & Hussain, 2010).
3. Anticonvulsant Properties
The anticonvulsant properties of similar nitrobenzamide compounds have been investigated. Pandey et al. (1981) synthesized a series of nitrobenzamides and evaluated their anticonvulsant activity, though the study did not establish a clear structural relationship with their central nervous system depressant properties (Pandey, Singh, Brumleve, & Parmar, 1981).
4. Antitumour Agents
Shinkwin and Threadgill (1996) investigated the synthesis of nitrobenzamides for potential use as antitumor agents. This research highlights the potential for compounds like N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide in cancer treatment research (Shinkwin & Threadgill, 1996).
properties
IUPAC Name |
N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O4/c1-10-14(7-4-8-15(10)18(21)22)16(20)17-13-6-3-5-12(9-13)11(2)19/h3-9H,1-2H3,(H,17,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ICMYWIRGHHRUNS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=CC=CC(=C2)C(=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30354442 |
Source
|
| Record name | N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
298.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide | |
CAS RN |
314023-58-0 |
Source
|
| Record name | N-(3-acetylphenyl)-2-methyl-3-nitrobenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30354442 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[2'-(Methylamino)ethyl]benzenemethanol](/img/structure/B186005.png)
![2-ethoxy-N-[(4-methylphenyl)methyl]benzamide](/img/structure/B186007.png)
![Methyl 5-(4-bromophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxylate](/img/structure/B186012.png)
![4-{[(4-Fluorophenyl)sulfonyl]amino}benzamide](/img/structure/B186022.png)
